Cas no 62403-14-9 (5-(4-Bromophenyl)thiophene-2-carbohydrazide)

• Product Name: 5-(4-Bromophenyl)thiophene-2-carbohydrazide
• CAS No: 62403-14-9
• MF: C₁₁H₉BrN₂OS
• MW: 297.170960187912
• MDL: MFCD07369733
• CID: 446017
• PubChem ID: 24883655
• Update Time: 2025-06-14

5-(4-Bromophenyl)thiophene-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 5-(4-bromophenyl)-, hydrazide
• 5-(4-bromophenyl)thiophene-2-carbohydrazide
• 5-(4-Bromophenyl)thiophene-2-carboxylic hydrazide
• 5-(4-BROMPHENYL)-THIOPHEN-2-CARBONSÄUREHYDRAZID
• 5-(4-bromophenyl)thiophene-2-carboxylic acid hydrazide
• 62403-14-9
• 5-(4-Bromophenyl)thiophene-2-carboxylic hydrazide, 95%
• AKOS017344508
• DTXSID10488971
• MFCD07369733
• C11H9BrN2OS
• G84686
• 5-(4-Bromophenyl)thiophene-2-carbohydrazide

• MDL： MFCD07369733
• Inchi： 1S/C11H9BrN2OS/c12-8-3-1-7(2-4-8)9-5-6-10(16-9)11(15)14-13/h1-6H,13H2,(H,14,15)
• InChI Key： HFKIMTDDJJSIEY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CC=C(C(NN)=O)S1

Computed Properties

• Exact Mass: 295.96200
• Monoisotopic Mass: 295.96190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.8
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: 189-193 °C (lit.)
• PSA: 83.36000
• LogP: 3.87230
• Solubility: Not available

5-(4-Bromophenyl)thiophene-2-carbohydrazide Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H319
• Warning Statement： P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on 5-(4-Bromophenyl)thiophene-2-carbohydrazide

Recent Advances in the Study of 5-(4-Bromophenyl)thiophene-2-carbohydrazide (CAS: 62403-14-9) in Chemical Biology and Pharmaceutical Research

The compound 5-(4-Bromophenyl)thiophene-2-carbohydrazide (CAS: 62403-14-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its promising pharmacological properties. This heterocyclic compound, featuring a thiophene core substituted with a bromophenyl group and a carbohydrazide moiety, has been explored for its potential applications in drug discovery, particularly as an inhibitor of key enzymatic targets. Recent studies have highlighted its role in modulating various biological pathways, making it a candidate for the development of novel therapeutic agents.

One of the most notable findings in recent literature is the compound's efficacy as a potential anti-inflammatory and anticancer agent. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 5-(4-Bromophenyl)thiophene-2-carbohydrazide exhibits selective inhibition of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The study utilized molecular docking and in vitro assays to validate its binding affinity and inhibitory activity, suggesting its potential as a lead compound for COX-2-targeted therapies.

In addition to its anti-inflammatory properties, recent research has explored the compound's antitumor potential. A preprint article from BioRxiv (2024) reported that 5-(4-Bromophenyl)thiophene-2-carbohydrazide induces apoptosis in certain cancer cell lines by disrupting mitochondrial membrane potential and activating caspase-3. The study employed flow cytometry and Western blotting to elucidate the mechanistic pathways, providing a foundation for further preclinical investigations.

Another area of interest is the compound's role in antimicrobial applications. A 2024 study in the European Journal of Medicinal Chemistry investigated its activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The results indicated moderate to strong bacteriostatic effects, with minimal cytotoxicity to mammalian cells, positioning it as a potential scaffold for developing new antibiotics.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic and pharmacodynamic profiles of 5-(4-Bromophenyl)thiophene-2-carbohydrazide. Recent computational studies have focused on structural modifications to enhance its bioavailability and reduce off-target effects. For instance, a 2023 ACS Omega publication proposed the introduction of hydrophilic substituents to improve solubility without compromising its biological activity.

In conclusion, 5-(4-Bromophenyl)thiophene-2-carbohydrazide (CAS: 62403-14-9) represents a versatile scaffold with multifaceted therapeutic potential. Ongoing research aims to refine its properties and explore its applications in diverse disease models, underscoring its significance in modern drug discovery efforts.